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Compound of Interest

Compound Name: WAY-629450

Cat. No.: B15556046 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the inquiry for information regarding WAY-629450, including its

CAS number and molecular weight. Initial investigation reveals a degree of ambiguity

surrounding this designation, with data pointing towards two distinct chemical entities. This

document aims to clarify this discrepancy and provide a comprehensive overview of the

available scientific information.

WAY-629450: Physicochemical Properties
A compound designated as 3,3,9-Trimethyl-3,4-dihydroacridin-1(2H)-one corresponds to the

WAY-629450 identifier. The key physicochemical data for this molecule are summarized below.

Parameter Value Reference

CAS Number 851901-67-2 [1]

Molecular Formula C16H17NO [1]

Molecular Weight 239.31 g/mol [1]

Biological Activity and Potential Therapeutic Class
While in-depth biological data specifically for WAY-629450 is limited in the public domain, the

core chemical structure, a dihydroacridin-one, is of significant interest in medicinal chemistry.
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Research into structurally related compounds, specifically novel trifluoromethylated 9-amino-

3,4-dihydroacridin-1(2H)-one derivatives, has identified them as covalent poisons of human

topoisomerase IIα.[2] Topoisomerase II poisons are a class of anticancer agents that stabilize

the transient DNA-enzyme cleavage complex, leading to genomic fragmentation and cell death.

[2]

Given its structural similarity, it is plausible that WAY-629450 could exhibit similar biological

activity. However, without specific experimental validation, this remains a hypothesis.

A Case of Mistaken Identity? Unveiling WAY-600, the
mTOR Inhibitor
The query for WAY-629450 may stem from a potential typographical error, as a similarly named

compound, WAY-600, is a well-characterized and potent inhibitor of the mammalian target of

rapamycin (mTOR). The mTOR signaling pathway is a critical regulator of cell growth,

proliferation, and metabolism, making it a prime target in cancer therapy. Due to the extensive

research available on WAY-600 and its relevance to drug development, this guide will now

focus on this compound.

WAY-600: A Dual mTORC1/mTORC2 Inhibitor
WAY-600 is a potent, ATP-competitive, and selective inhibitor of mTOR with an IC50 of 9 nM.[3]

Unlike first-generation mTOR inhibitors like rapamycin, which primarily target mTOR Complex 1

(mTORC1), WAY-600 is a second-generation inhibitor that targets both mTORC1 and

mTORC2.[4][5] This dual inhibition leads to a more comprehensive blockade of mTOR

signaling.

Physicochemical and Biological Properties of WAY-600
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Parameter Value Reference

CAS Number 1062159-35-6 [4]

Molecular Weight 494.59 g/mol

IC50 (mTOR) 9 nM [3]

Selectivity

>100-fold for mTOR over

PI3Kα; >500-fold for mTOR

over PI3Kγ

[3]

Mechanism of Action and Signaling Pathway
WAY-600 exerts its effects by blocking the kinase activity of both mTORC1 and mTORC2. This

leads to the inhibition of downstream signaling cascades that control protein synthesis, cell

cycle progression, and cell survival.

Inhibition of mTORC1: Prevents the phosphorylation of its key substrates, S6 kinase (S6K)

and 4E-binding protein 1 (4E-BP1), leading to a reduction in protein synthesis.

Inhibition of mTORC2: Blocks the phosphorylation of Akt at serine 473, which is crucial for its

full activation.[3] Akt is a central kinase in cell survival and proliferation pathways.
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Caption: The mTOR signaling pathway and the inhibitory action of WAY-600.

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

is a summary of a typical experimental protocol used to assess the inhibitory activity of

compounds like WAY-600.
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In Vitro mTOR Kinase Assay
This assay quantifies the ability of a compound to inhibit the kinase activity of mTOR in a cell-

free system.
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Start: Prepare Reagents

Dilute mTOR enzyme in kinase assay buffer

Add WAY-600 or DMSO (vehicle control) to wells

Initiate reaction by adding ATP and substrate (e.g., His6-S6K)

Incubate at room temperature

Stop reaction

Detect substrate phosphorylation (e.g., ELISA, Western Blot)

Analyze data to determine IC50

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Identity of WAY-629450: A Technical
Examination]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556046#way-629450-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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